4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-13-5-3-8(7-12(13)16)10-6-9(14(17)18)2-4-11(10)15/h2-7H,1H3,(H,17,18)
• InChI Key: WMUOASSGVAXSJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=CC(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID60691059
• Molecular Weight: 297.1 g/mol
• CAS RN: 1261930-22-6

Description

4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% (4-C3C4MPA) is a synthetic organic compound that is used in a variety of scientific research applications. It is a white, crystalline solid that is soluble in organic solvents and has a melting point of 135-140°C. 4-C3C4MPA is used as a reagent for the synthesis of a variety of compounds, as well as for the study of biochemical and physiological effects in laboratory experiments.

Scientific Research Applications

4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% has a variety of scientific research applications. It is used as a reagent for the synthesis of organic compounds, such as 4-chloro-3-methoxyphenylbenzoic acid, 4-chloro-3-methylphenylbenzoic acid, and 4-chloro-3-methoxybenzoic acid. It is also used as a reagent in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, antifungal agents, and antiviral agents. Additionally, 4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% is used in the study of biochemical and physiological effects in laboratory experiments.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins and other inflammatory mediators. This inhibition of COX-2 could be responsible for the anti-inflammatory and other effects of 4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95%.
Biochemical and Physiological Effects
4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, antifungal, and antiviral effects, as well as to inhibit the proliferation of cancer cells. Additionally, 4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% has been shown to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% in laboratory experiments include its low cost, its availability, and its ease of synthesis. Additionally, it can be used in a variety of scientific research applications. However, there are some limitations to its use. It is not suitable for use in humans, as its effects have not been tested in humans and its safety profile is not known. Additionally, its mechanism of action is not fully understood, so its effects on biochemical and physiological systems are not completely understood.

Future Directions

There are a number of potential future directions for 4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% research. These include further studies on its mechanism of action, as well as studies to determine its safety profile in humans. Additionally, further research could be conducted to determine the potential therapeutic applications of 4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95%, such as its potential use as an anti-inflammatory, antifungal, or antiviral agent. Additionally, further research could be conducted to determine its potential use in the treatment of cancer.

Synthesis Methods

4-Chloro-3-(3-chloro-4-methoxyphenyl)benzoic acid, 95% is typically synthesized through a reaction of 4-chlorobenzoic acid and 3-chloro-4-methoxyphenol. This reaction is carried out in aqueous sodium hydroxide at a temperature of 70-90°C for 1-2 hours. The product is then extracted with an organic solvent, such as ethyl acetate, and the resulting solution is then concentrated and dried to obtain the product.